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Compound of Interest

Compound Name: 1-(2-Chloroethyl)imidazole
CAS No.: 92952-84-6
Cat. No.: B1596721
Get Quote
. J

Executive Summary & Operational Directive

1-(2-Chloroethyl)imidazole (and its hydrochloride salt) is a potent alkylating agent used
frequently as a pharmaceutical intermediate.[1] Unlike standard organic waste, this compound
presents a dual hazard: immediate corrosivity (skin/eye damage) and delayed genotoxicity
(DNA alkylation).[2]

Operational Directive:

NEVER dispose of this compound down the drain.[3]

NEVER mix with strong oxidizers (risk of N-oxide formation or exothermic reaction).

ALWAYS segregate as Halogenated Organic Waste.

RECOMMENDED: Chemically deactivate (quench) trace residues and spills using the
Thiosulfate Protocol before final disposal.

Hazard Profiling: The Aziridinium Mechanism
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To handle this chemical safely, one must understand why it is toxic.[2] The chloroethyl side
chain is not statically stable; it undergoes an intramolecular cyclization to form a highly reactive
Aziridinium lon.[4]

The Mechanism of Toxicity

o Cyclization: The imidazole nitrogen (nucleophile) attacks the carbon bearing the chlorine
(electrophile).

e Aziridinium Formation: This forms a strained, positively charged 3-membered ring
(aziridinium).

 Alkylation: This ring is highly unstable and will ring-open upon contact with biological
nucleophiles (e.g., Guanine bases in DNA), causing cross-linking and mutation.[2]

Safety Implication: Because the hydrochloride salt (CAS: 7098-11-5) is often handled as a
solid, dust inhalation poses a severe risk to lung tissue where moisture facilitates this
cyclization in situ.[1][2]

Quantitative Hazard Data

Parameter Specification Critical Note

Verify specific salt form before

CAS Number 7098-11-5 (HCI salt) )
handling.[1]

Skin Corr.[1][3][5][6][71[8] 1C; Treat as a mutagenic

Muta. 2 (Suspected) corrosive.

GHS Classification

) Irreversible eye damage is a
Target Organs Lungs, Skin, Eyes ] ]
primary risk.[1][2]

| fibilit Strong Oxidizers, Strong Bases accelerate aziridinium
ncompatibility .
Bases formation.[1][2]

_ Not P-listed, but requires
Waste Code (RCRA) D002 (Corrosive), Halogenated - )
specific segregation.[1][2]
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Pre-Disposal Stabilization: The "Thiosulfate
Quench"

For cleaning glassware, spills, or deactivating residual stock, simple dilution is insufficient.[1][2]
You must chemically destroy the alkylating potential.

The Strategy: We utilize Sodium Thiosulfate, a "soft" nucleophile that reacts faster than
biological targets, displacing the chloride to form a non-toxic, water-soluble Bunte salt.[1][2]

Protocol: Chemical Deactivation of Residues

Scope: Use this for glassware rinsing, small spill cleanup, or deactivating <5g of residual
material.[2]

Reagents Required:
e Sodium Thiosulfate (

), 10% w/v aqueous solution.[2]

e Sodium Bicarbonate (
), solid or saturated solution (to buffer pH).[2]
Step-by-Step Procedure:

e Preparation: In a fume hood, prepare a deactivation solution containing 10% Sodium
Thiosulfate and 1% Sodium Bicarbonate in water.

e Application:
o For Glassware: Soak contaminated items in the solution for 24 hours.

o For Spills: Cover the spill with solid Sodium Bicarbonate first (to neutralize acid), then soak
with Thiosulfate solution.[2]

¢ Reaction Time: Allow to stand for at least 12 hours. The thiosulfate will convert the
chloroethyl group into a thiosulfate ester (Bunte salt).
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 Verification: Check pH. If acidic (< pH 5), add more bicarbonate.[2]

» Final Disposal: The resulting mixture is now chemically deactivated but still constitutes
Chemical Waste. Label as "Deactivated Halogenated Waste" and dispose of according to
Section 4.

Expert Insight: Do not use bleach (Hypochlorite). Bleach can oxidize the imidazole ring or form

chloramines, potentially creating more toxic volatile byproducts.[2] Stick to Thiosulfate.

Waste Stream Segmentation & Disposal

Proper segregation prevents dangerous cross-reactions in the waste drum.

Decision Matrix

e Scenario A: Bulk Solid/Liquid (>109)

[e]

Do not quench. Large scale quenching can be exothermic.

o

Action: Package in original container or HDPE waste bottle.

[¢]

Label: "Hazardous Waste - Corrosive, Toxic - 1-(2-Chloroethyl)imidazole."[1][2]

[¢]

Stream: High-BTU Incineration (Halogenated).
e Scenario B: Trace Residues / Quenched Solutions
o Action: Collect in the "Aqueous Halogenated" waste stream.
o Label: "Aqueous Waste with Thiosulfate - Trace Halogenated Organics."

o Stream: Fuel Blending / Incineration.
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DOT Visualization: Disposal Workflow

The following diagram outlines the decision logic for disposing of this compound safely.

Waste Generation:
1-(2-Chloroethyl)imidazole

Assess Quantity & State

Residues

Bulk Material (>10q) Trace / Glassware / Spills

Pack in HDPE Container Apply Thiosulfate Quench
Do NOT Quench (24 Hour Soak)

After pH Check

Solid Hazardous Waste Agqueous Halogenated Waste

(Incineration) (Fuel Blending)

Click to download full resolution via product page

Caption: Decision matrix for segregating bulk stock from trace residues requiring deactivation.

Emergency Response Protocols
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Event Immediate Action Secondary Action

Wash immediately with soap ) )
) Seek medical attention.[9][7][8]
) and water for 15 min.[1] Do not )
Skin Contact ) Monitor for delayed erythema
scrub (abraded skin absorbs
(redness).
faster).

) ) Emergency Room immediately.
Rinse with water for 15+ )
Eye Contact ] ] ) Corrosive damage can be
minutes.[1] Lift eyelids.
permanent.

Move to fresh air.[1][3][9][7][8]

: N ) Monitor for pulmonary edema
Inhalation If breathing is difficult, give

(fluid in lungs) for 24 hours.
oxygen.[2]

Apply Solid Sodium
] Evacuate area.[1] Don PPE ) ]
Spill (<100ml) Bicarbonate to neutralize, then

Nitrile gloves x2, Goggles).
( J ggles) absorb.[1][2]

References

e Thermo Fisher Scientific. (2021).[7] Safety Data Sheet: 1-(2-Chloroethyl)piperidine
hydrochloride (Analogous Hazard Data).[1][10] Retrieved from [1]

o National Research Council (US). (2011). Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. National Academies Press.

e BenchChem. (2025).[11] Bis(2-chloroethyl)amine Hydrochloride as a Reagent in Organic
Synthesis.[4][11] Retrieved from [1]

e U.S. EPA. (2025). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological
Wastes. Retrieved from [1]

e Lunn, G., & Sansone, E. B. (1994).[2] Destruction of Hazardous Chemicals in the Laboratory.
Wiley-Interscience. (Source for Thiosulfate/Bicarbonate quenching mechanism).[12]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.cdhfinechemical.com/images/product/msds/19_1176652607_2-MethylImidazole-CASNO-693-98-1-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC20874DA&productDescription=2-%28CHLOROMETHYL%29-1-METHYL1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.echemi.com/sds/2-chloromethyl-1h-imidazole-hydrochloride-pd180810127647.html
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://shop.chemsupply.com.au/documents/Q09UJ37W.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1176652607_2-MethylImidazole-CASNO-693-98-1-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC20874DA&productDescription=2-%28CHLOROMETHYL%29-1-METHYL1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.echemi.com/sds/2-chloromethyl-1h-imidazole-hydrochloride-pd180810127647.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.fishersci.com/store/msds?partNumber=CC20874DA&productDescription=2-%28CHLOROMETHYL%29-1-METHYL1GR&vendorId=VN00092202&countryCode=US&language=en
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.fishersci.com/store/msds?partNumber=AC109215000&countryCode=US&language=en
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pdf.benchchem.com/193/Identifying_and_minimizing_impurities_in_Bis_2_chloroethyl_amine_hydrochloride_synthesis.pdf
https://pdf.benchchem.com/193/Application_Notes_and_Protocols_Bis_2_chloroethyl_amine_Hydrochloride_as_a_Reagent_in_Organic_Synthesis.pdf
https://pdf.benchchem.com/193/Identifying_and_minimizing_impurities_in_Bis_2_chloroethyl_amine_hydrochloride_synthesis.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://apps.dtic.mil/sti/tr/pdf/ADA374567.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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